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Compound of Interest

Compound Name: Silicon disulfide

Cat. No.: B085357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a focused technical overview of the fundamental molecular properties

of silicon disulfide, including its molecular formula and molar mass. The information is

presented to be a precise reference for scientific and research applications.

Molecular Formula
Silicon disulfide is an inorganic compound with the chemical formula SiS₂.[1][2] This formula

indicates that each molecule of silicon disulfide is composed of one silicon atom covalently

bonded to two sulfur atoms. Like silicon dioxide (SiO₂), the material is polymeric, but it adopts a

one-dimensional chain structure of edge-shared tetrahedra.[1]

Molar Mass and Calculation Methodology
The molar mass of a compound is a fundamental physical property, representing the mass of

one mole of its molecules. The calculation is based on the standard atomic weights of its

constituent elements.

The molar mass of silicon disulfide (SiS₂) is determined by summing the atomic mass of one

silicon atom and two sulfur atoms. The standard atomic weights are sourced from the

International Union of Pure and Applied Chemistry (IUPAC).
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Identify Constituent Elements: The molecular formula SiS₂ indicates the presence of Silicon

(Si) and Sulfur (S).

Determine Stoichiometry: Note the number of atoms of each element in the formula: one Si

atom and two S atoms.

Obtain Standard Atomic Weights:

The standard atomic weight of Silicon (Si) is approximately 28.085 g/mol .[3][4]

The standard atomic weight of Sulfur (S) is approximately 32.06 g/mol .[5][6]

Calculate Molar Mass:

Molar Mass = (1 × Atomic Mass of Si) + (2 × Atomic Mass of S)

Molar Mass = (1 × 28.085 g/mol ) + (2 × 32.06 g/mol )

Molar Mass = 28.085 g/mol + 64.12 g/mol

Molar Mass ≈ 92.21 g/mol

The accepted molar mass for silicon disulfide is approximately 92.22 g/mol .[1][7][8]

Data Presentation: Atomic and Molecular Weights
The quantitative data used in the determination of the molar mass of silicon disulfide are

summarized in the table below for clear reference and comparison.

Element/Compound Symbol/Formula
Atomic/Molar Mass ( g/mol
)

Silicon Si 28.085[3][4]

Sulfur S 32.06[5][6]

Silicon Disulfide SiS₂ ~92.22[1][7]
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Visualization of Molar Mass Calculation
The following diagram illustrates the logical relationship for the calculation of the molar mass of

silicon disulfide from the atomic masses of its constituent elements.

Silicon (Si)
Atomic Mass: 28.085 g/mol

Sulfur (S)
Atomic Mass: 32.06 g/mol

Silicon Disulfide (SiS₂)
Molar Mass: ~92.22 g/mol

  Summation
  (1Si + 2S)

Click to download full resolution via product page

Caption: Logical workflow for calculating the molar mass of SiS₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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